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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated decanol, with a comparative analysis against its non-deuterated counterpart, 1-

decanol. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals in drug development who utilize deuterated compounds in their work. The

guide details available quantitative data, outlines experimental protocols for property

determination, and illustrates the underlying principles of deuterium isotope effects.

Core Physical Properties: A Comparative Analysis
The substitution of hydrogen with its heavier isotope, deuterium, imparts subtle yet significant

changes to the physicochemical properties of a molecule. These alterations stem primarily from

the increased mass and the resulting differences in vibrational energies of C-D versus C-H

bonds. This leads to shorter and stronger bonds, and reduced molecular volume in deuterated

species, which in turn influences bulk physical properties.

The following table summarizes the key physical properties of 1-decanol and its deuterated

analogs based on available data. It is important to note that comprehensive data for all physical

properties of partially and fully deuterated decanol is not readily available in the public domain.

The presented data has been compiled from various chemical suppliers and databases.
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Property
1-Decanol (Non-
deuterated)

1-Decanol-d2
1-(²H₂₁)Decanol
(Perdeuterated)

Molecular Formula C₁₀H₂₂O C₁₀H₂₀D₂O C₁₀HD₂₁O

Molecular Weight (

g/mol )
158.28[1][2][3] 160.30[4] 179.411[4]

Density (g/cm³) 0.829 at 25 °C[1][3][5] ~0.8 at 20°C[4] 0.8 ± 0.1[4]

Melting Point (°C) 5-7[1][3][5][6] Data Not Available Data Not Available

Boiling Point (°C) 231[1][3][5] ~227.8 ± 3.0[4]
227.8 ± 3.0 at 760

mmHg

Refractive Index

(n²⁰/D)
1.437[1][3][5] Data Not Available 1.435

Surface Tension

(mN/m)
28.5 at 20°C[3] Data Not Available Data Not Available

Viscosity (mPa·s) 10.9 at 25 °C[7] Data Not Available Data Not Available

Flash Point (°C) 180 (°F)[1][7][8] ~101.7 ± 4.6[4] 101.7 ± 4.6

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the application of deuterated

compounds in research and development. Below are detailed methodologies for measuring key

physical properties, synthesized from established laboratory practices.

Density Measurement
The density of liquid deuterated decanol can be accurately determined using a digital density

meter or a pycnometer.

Using a Digital Density Meter:
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Calibration: Calibrate the instrument with dry air and deionized water at a known

temperature (e.g., 20°C).

Sample Introduction: Inject the deuterated decanol sample into the oscillating U-tube of

the density meter, ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube, which is

directly related to the density of the sample. The temperature should be precisely

controlled throughout the measurement.

Data Recording: Record the density reading once the value stabilizes.

Using a Pycnometer:

Cleaning and Weighing: Thoroughly clean and dry a pycnometer of a known volume and

determine its empty weight.

Filling: Fill the pycnometer with the deuterated decanol sample at a constant temperature.

Weighing: Weigh the filled pycnometer.

Calculation: The density is calculated by dividing the mass of the sample (weight of filled

pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Boiling Point Determination
The boiling point can be determined using a micro-boiling point apparatus or during distillation.

Micro-Boiling Point (Thiele Tube Method):

Sample Preparation: Place a small amount of the deuterated decanol into a small test

tube. Invert a sealed capillary tube and place it inside the test tube.

Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a

Thiele tube containing heating oil.

Heating: Heat the side arm of the Thiele tube gently. A stream of bubbles will emerge from

the capillary tube as the liquid boils.
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Observation: Remove the heat and observe the sample as it cools. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.

Refractive Index Measurement
An Abbe refractometer is commonly used for measuring the refractive index of liquids.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,

such as distilled water.

Sample Application: Place a few drops of the deuterated decanol sample onto the prism of

the refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the desired

temperature. Look through the eyepiece and adjust the control to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs.

Reading: Read the refractive index value from the scale.

Viscosity Measurement
The viscosity of deuterated decanol can be measured using a capillary viscometer or a

rotational viscometer.

Capillary Viscometer (Ostwald or Ubbelohde type):

Sample Loading: Introduce a known volume of the deuterated decanol into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath until the

sample reaches the desired temperature.

Flow Time Measurement: Draw the liquid up through the capillary tube to a point above

the upper timing mark. Measure the time it takes for the liquid to flow between the upper

and lower timing marks.

Calculation: The kinematic viscosity is calculated by multiplying the flow time by the

viscometer constant. The dynamic viscosity can then be calculated by multiplying the

kinematic viscosity by the density of the liquid at the same temperature.
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Surface Tension Measurement
The pendant drop method is a common technique for determining the surface tension of a

liquid.

Apparatus Setup: A syringe with a fine needle is used to form a pendant drop of the

deuterated decanol in a temperature-controlled chamber.

Image Capture: A high-resolution camera captures the profile of the drop.

Shape Analysis: The shape of the pendant drop is determined by the balance between

surface tension and gravity. The captured image is analyzed using software that fits the drop

profile to the Young-Laplace equation.

Calculation: The surface tension is calculated from the parameters of the fitted curve.

Visualizing the Impact and Measurement of
Deuteration
To further elucidate the concepts discussed, the following diagrams, generated using the DOT

language, illustrate a generalized experimental workflow and the logical relationships governing

the physical properties of deuterated decanol.
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Caption: Generalized workflow for characterizing the physical properties of deuterated decanol.
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Caption: Influence of deuterium substitution on the physical properties of decanol.

In conclusion, the deuteration of decanol leads to measurable changes in its physical

properties. While comprehensive data for all deuterated species remains an area for further

investigation, this guide provides a solid foundation of the known values, the methodologies for

their determination, and the theoretical underpinnings of the observed isotopic effects. This

information is critical for the accurate and effective application of deuterated decanol in

scientific research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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